3-[2-(2,2-Dimethylpropyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile

• IUPAC Name: 3-[2-(2,2-dimethylpropyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
• InChI: InChI=1S/C15H21N3O2S/c1-15(2,3)10-12-6-5-9-18(12)21(19,20)14-7-4-8-17-13(14)11-16/h4,7-8,12H,5-6,9-10H2,1-3H3
• InChI Key: XNTKZMZHBPGRTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1CCCN1S(=O)(=O)C2=C(N=CC=C2)C#N
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a pyridine ring, which is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific groups present in the molecule. Pyrrolidine and pyridine rings can undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be determined by its molecular structure. Pyrrolidine and pyridine derivatives have a wide range of physical and chemical properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Pyrrolidine derivatives have been found to have a variety of biological activities.

Future Directions

The future directions for research on this compound would depend on its specific biological activity and potential therapeutic applications. Pyrrolidine derivatives are a focus of ongoing research in drug discovery.